6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C20H19N3O6S2/c1-11(2)28-14-6-4-13(5-7-14)18(26)29-17-9-27-15(8-16(17)25)10-30-20-23-22-19(31-20)21-12(3)24/h4-9,11H,10H2,1-3H3,(H,21,22,24)
• InChI Key: FJFDCQMDBBOKMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C
• Molecular Formula: C20H19N3O6S2
• Molecular Weight: 461.5 g/mol

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate is a useful research compound. Its molecular formula is C20H19N3O6S2 and its molecular weight is 461.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic and Theoretical Aspects

One study explores the synthetic pathways and theoretical aspects of compounds involving dimroth rearrangement processes, demonstrating the interest in understanding the chemical behavior and transformation of pyran-based compounds and their derivatives (Subbotina et al., 2005). This research could provide insights into the reactivity and potential applications of the specified compound in various fields, such as materials science or drug design.

Anticancer Activity

Another area of interest is the development of compounds with potential anticancer activity. A study involving fluoro-substituted benzo[b]pyran compounds showed significant activity against lung cancer, indicating the therapeutic potential of pyran derivatives in oncology (Hammam et al., 2005). This suggests that modifications and substitutions on the pyran core, similar to the compound , could lead to valuable antitumor agents.

Coordination Complexes and Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives, including compounds with pyran moieties, has shown significant antioxidant activity (Chkirate et al., 2019). This demonstrates the compound's potential applications in developing antioxidants, highlighting the importance of structural features like those found in the specified compound for medicinal chemistry.

Insecticidal Assessment

A study on heterocycles incorporating a thiadiazole moiety for insecticidal purposes against the cotton leafworm reveals the agricultural applications of thiadiazole derivatives (Fadda et al., 2017). This indicates the potential use of the compound or its analogs as insecticides or in other pest control applications.